Methyl 4-[(4-ethylphenoxy)methyl]benzoate
Methyl 4-[(4-ethylphenoxy)methyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
438531-22-7
VCID:
VC0455591
InChI:
InChI=1S/C17H18O3/c1-3-13-6-10-16(11-7-13)20-12-14-4-8-15(9-5-14)17(18)19-2/h4-11H,3,12H2,1-2H3
SMILES:
CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC
Molecular Formula:
C17H18O3
Molecular Weight:
270.32g/mol
Methyl 4-[(4-ethylphenoxy)methyl]benzoate
CAS No.: 438531-22-7
Main Products
VCID: VC0455591
Molecular Formula: C17H18O3
Molecular Weight: 270.32g/mol
CAS No. | 438531-22-7 |
---|---|
Product Name | Methyl 4-[(4-ethylphenoxy)methyl]benzoate |
Molecular Formula | C17H18O3 |
Molecular Weight | 270.32g/mol |
IUPAC Name | methyl 4-[(4-ethylphenoxy)methyl]benzoate |
Standard InChI | InChI=1S/C17H18O3/c1-3-13-6-10-16(11-7-13)20-12-14-4-8-15(9-5-14)17(18)19-2/h4-11H,3,12H2,1-2H3 |
Standard InChIKey | PDFMDHNDDSKTNE-UHFFFAOYSA-N |
SMILES | CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC |
Canonical SMILES | CCC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC |
PubChem Compound | 591001 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume